Cas no 14556-13-9 (Phenol,3,5-bis(1-methylpropyl)-)

• Product Name: Phenol,3,5-bis(1-methylpropyl)-
• CAS No: 14556-13-9
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 223410
• PubChem ID: 139784
• Update Time: 2025-04-19

Phenol,3,5-bis(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,3,5-bis(1-methylpropyl)-
• 3,5-di(butan-2-yl)phenol
• UNII-1J8W9H8R2F
• DTXSID90873068
• Q27252490
• 1J8W9H8R2F
• 3,5-Bis(2-butyl)phenol
• 3,5-di-sec-butylphenol
• 3,5-Di-s-butylphenol
• SCHEMBL6536206
• 14556-13-9
• Phenol, 3,5-bis(1-methylpropyl)-
• PHENOL, 3,5-DI-SEC-BUTYL-
• 3,5-Bis(1-methylpropyl)phenol

• Inchi： 1S/C14H22O/c1-5-10(3)12-7-13(11(4)6-2)9-14(15)8-12/h7-11,15H,5-6H2,1-4H3
• InChI Key： PFBHMJJMZWUEAI-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)C(C)CC)C(C)CC

Computed Properties

• Exact Mass: 206.16716
• Monoisotopic Mass: 206.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 4.9

Experimental Properties

• Density: 0.933
• Boiling Point: 302.1°C at 760 mmHg
• Flash Point: 140.4°C
• Refractive Index: 1.506
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes